[4-(2,1,3-Benzothiadiazol-4-ylsulfonyl)piperazin-1-yl](2-bromophenyl)methanone

Specification

• Molecular Formula: C17H15BrN4O3S2
• Molecular Weight: 467.4 g/mol
• IUPAC Name: [4-(2,1,3-benzothiadiazol-4-ylsulfonyl)piperazin-1-yl]-(2-bromophenyl)methanone
• Standard InChI: InChI=1S/C17H15BrN4O3S2/c18-13-5-2-1-4-12(13)17(23)21-8-10-22(11-9-21)27(24,25)15-7-3-6-14-16(15)20-26-19-14/h1-7H,8-11H2
• Standard InChI Key: BTIKIUJIAUWGPK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)C2=CC=CC=C2Br)S(=O)(=O)C3=CC=CC4=NSN=C43

Introduction

Structural Components

• Benzothiadiazole Moiety: This part of the molecule is known for its presence in compounds with anticancer properties.

• Piperazine Ring: Common in compounds with antidepressant effects and other neurological activities.

• Bromophenyl Group: Often used in organic synthesis to introduce a bromine atom, which can be further modified.

Potential Applications

Compounds with similar structures have shown diverse biological activities, including anticancer and antimicrobial effects. The unique combination of functional groups in 4-(2,1,3-Benzothiadiazol-4-ylsulfonyl)piperazin-1-ylmethanone suggests potential applications in these areas.

Compound Type	Biological Activity
Benzothiadiazole Derivatives	Anticancer properties.
Piperazine Compounds	Antidepressant effects.
Bromophenyl Compounds	Used in synthesis for further modification.

Research Findings and Future Directions

While specific research findings on 4-(2,1,3-Benzothiadiazol-4-ylsulfonyl)piperazin-1-ylmethanone are not available, compounds with similar structures have been studied extensively. Future research should focus on synthesizing this compound and evaluating its biological activities through in vitro and in vivo assays.